Cas no 870849-66-4 ((1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine)

(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine structure
870849-66-4 structure
Product Name:(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
CAS No:870849-66-4
MF:C9H12FNO
MW:169.196085929871
MDL:MFCD06761862
CID:720358
PubChem ID:7016603
Update Time:2024-12-09

(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3-Fluoro-4-methoxyphenyl)ethanamine
    • (1S)-(3-Fluoro-4-methoxyphenyl)ethylamine
    • Benzenemethanamine,3-fluoro-4-methoxy-a-methyl-, (aS)-
    • 870849-66-4
    • Benzenemethanamine, 3-fluoro-4-methoxy--methyl-, (S)-
    • A841944
    • DS-6617
    • SCHEMBL1239665
    • Benzenemethanamine,3-fluoro-4-methoxy-a-methyl-,(aS)-
    • DTXSID50426872
    • VJ0
    • (1S)-1-(3-Fluoro-4-methoxyphenyl)ethan-1-amine
    • EN300-1840969
    • (1S)-1-(3-fluoro-4-methoxyphenyl)ethanamine
    • MFCD06761862
    • AKOS015851962
    • (S)-1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE
    • G79740
    • (1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
    • MDL: MFCD06761862
    • Inchi: 1S/C9H12FNO/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6H,11H2,1-2H3/t6-/m0/s1
    • InChI Key: WGUPBBABCUKYCC-LURJTMIESA-N
    • SMILES: FC1=C(C=CC(=C1)[C@H](C)N)OC

Computed Properties

  • Exact Mass: 169.090292168g/mol
  • Monoisotopic Mass: 169.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 244.3±30.0 °C at 760 mmHg
  • Flash Point: 101.6±24.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Security Information

(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Pricemore >>

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